Cas no 89819-40-9 (5-Quinolinesulfonamide, 1,2,3,4-tetrahydro-1-methyl-)

5-Quinolinesulfonamide, 1,2,3,4-tetrahydro-1-methyl- structure
89819-40-9 structure
Product Name:5-Quinolinesulfonamide, 1,2,3,4-tetrahydro-1-methyl-
CAS No:89819-40-9
MF:C10H14N2O2S
MW:226.295361042023
CID:588121
PubChem ID:71326369
Update Time:2025-04-19

5-Quinolinesulfonamide, 1,2,3,4-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Quinolinesulfonamide, 1,2,3,4-tetrahydro-1-methyl-
    • 1-methyl-3,4-dihydro-2H-quinoline-5-sulfonamide
    • 1-Methyl-1,2,3,4-tetrahydroquinoline-5-sulfonamide
    • 89819-40-9
    • DTXSID60755584
    • Inchi: 1S/C10H14N2O2S/c1-12-7-3-4-8-9(12)5-2-6-10(8)15(11,13)14/h2,5-6H,3-4,7H2,1H3,(H2,11,13,14)
    • InChI Key: BXIFZMWFTJRPMQ-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2=C1CCCN2C)(N)(=O)=O

Computed Properties

  • Exact Mass: 226.07759887g/mol
  • Monoisotopic Mass: 226.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 71.8Ų
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